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Compound of Interest

Compound Name: 5-Bromo-1,3,6-trimethyluracil

Cat. No.: B083810 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-1,3,6-trimethyluracil
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 5-Bromo-1,3,6-trimethyluracil, ensuring the safety of laboratory personnel and the

integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-1,3,6-trimethyluracil is classified as harmful if swallowed and causes skin irritation.

[1][2][3] It may also cause respiratory irritation.[3][4] Adherence to the following PPE guidelines

is mandatory to minimize exposure risks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b083810?utm_src=pdf-interest
https://www.benchchem.com/product/b083810?utm_src=pdf-body
https://www.benchchem.com/product/b083810?utm_src=pdf-body
https://www.4adi.com/_staticProxy/content/40288ba953e51aca0153e51b9c1f0007/BND-MSDS-2014.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6544314&productDescription=5-BRMO-5-NTRO-13-DIOXAN+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA003IED.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003IED.pdf
https://www.capotchem.cn/doc/viewmsds_15018-59-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Specifications and Use

Eye Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH approved. A face shield

should be used when there is a splash hazard.

[1][3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile, latex).

Gloves must be inspected before use and

disposed of properly after handling the

compound.[1][3]

Body Protection
A lab coat or a protective suit is required to

prevent skin contact.[3][5]

Respiratory Protection

In situations where dust or aerosols may be

generated, use a NIOSH-approved respirator

with an appropriate particulate filter (e.g., P95 or

P100).[4]

Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are crucial to prevent contamination and accidental exposure. The

following workflow outlines the necessary steps for safely working with 5-Bromo-1,3,6-
trimethyluracil.
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Preparation

Handling

Post-Handling & Cleanup

Disposal

1. Designate Handling Area
Ensure proper ventilation (fume hood).

2. Assemble PPE
Collect all required PPE as per the table above.

3. Prepare Materials
Have all necessary equipment and reagents ready.

4. Don PPE
Put on lab coat, gloves, and eye protection.

5. Handle Compound
Weigh and handle the solid in a fume hood to avoid dust formation.

6. Decontaminate
Clean work surfaces and equipment with appropriate solvent.

7. Doff PPE
Remove PPE in the correct order to avoid contamination.

8. Wash Hands
Thoroughly wash hands with soap and water.

9. Dispose of Waste
Dispose of contaminated materials and excess chemical in a designated, sealed waste container.

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the safe handling of 5-Bromo-1,3,6-trimethyluracil.
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Emergency Procedures
In the event of an exposure, immediate action is critical.

Exposure Type First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation persists, seek

medical attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[3]

[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration and seek

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

[2]

Disposal Plan
Proper disposal of 5-Bromo-1,3,6-trimethyluracil and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with 5-Bromo-1,3,6-
trimethyluracil, including gloves, weigh boats, and contaminated paper towels, must be

collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Unused Chemical: Any excess or expired 5-Bromo-1,3,6-trimethyluracil must be disposed

of as hazardous chemical waste. Do not mix with other waste streams unless compatibility is

confirmed.

Disposal Procedure:
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Containerization: Use a chemically resistant, leak-proof container for all waste. Ensure the

container is tightly sealed.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name: "5-Bromo-1,3,6-trimethyluracil".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through an

approved and licensed waste disposal contractor.[1][2] Do not pour waste down the drain.[1]

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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